Cas no 6437-46-3 (1-(o-Methoxyphenoxy)-2-propanone)

• Product Name: 1-(o-Methoxyphenoxy)-2-propanone
• CAS No: 6437-46-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00026237
• CID: 515582
• PubChem ID: 138748
• Update Time: 2025-04-19

1-(o-Methoxyphenoxy)-2-propanone Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(2-methoxyphenoxy)-
• 1-(2-METHOXYPHENOXY)-2-PROPANONE
• 1-(2-methoxyphenoxy)propan-2-one
• ACETONYLGUAIACOL
• (2-Methoxy-phenoxy)-aceton
• (2-methoxy-phenoxy)-acetone
• 1-(2-Methoxy-phenoxy)-2-oxo-propan
• 1-(2-methoxyphenoxy)acetone
• 2-Methoxy-1-acetonyloxy-benzol
• AC1L3DHV
• AC1Q475E
• CTK5C1152
• NSC165794
• O-Methyl-O'-acetonyl-brenzcatechin
• SureCN7406459
• DTXSID40214583
• Z19753986
• 6437-46-3
• SCHEMBL7406459
• NSC-165794
• AKOS008908918
• CS-0047078
• EN300-24801084
• NSC 165794
• 2-Propanone, 1-(o-methoxyphenoxy)-
• SY126446
• 1-(2-methoxy-phenoxy)-propan-2-one
• GBBBWTDKOLEAOC-UHFFFAOYSA-N
• W13435
• MFCD00026237
• DB-179935
• AS-61472
• 1-(o-Methoxyphenoxy)-2-propanone

• MDL： MFCD00026237
• Inchi： 1S/C10H12O3/c1-8(11)7-13-10-6-4-3-5-9(10)12-2/h3-6H,7H2,1-2H3
• InChI Key： GBBBWTDKOLEAOC-UHFFFAOYSA-N
• SMILES： O(CC(C)=O)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 1.66300